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Compound of Interest

5-Bromo-1,3-dichloro-2-
Compound Name:

ethoxybenzene

cat. No.: B1373285

Technical Guide: 5-Bromo-1,3-dichloro-2-
ethoxybenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the molecular structure, weight, and
computed properties of 5-Bromo-1,3-dichloro-2-ethoxybenzene, a halogenated aromatic
ether. The information is presented to support research and development activities where this
compound may be of interest as a chemical intermediate or building block.

Molecular Structure and Properties

5-Bromo-1,3-dichloro-2-ethoxybenzene is a substituted benzene ring with one bromo, two
chloro, and one ethoxy group. The precise arrangement of these substituents is key to its
chemical reactivity and properties.

Molecular Structure:
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Figure 1: 2D structure of 5-Bromo-1,3-dichloro-2-ethoxybenzene.

The quantitative properties of this molecule, as computed by PubChem, are summarized in the
table below for ease of reference and comparison.[1]

Property Value Source

Molecular Formula CsH7BrCI20 PubChem[1]

Molecular Weight 269.95 g/mol PubChem (Computed)[1]

IUPAC Name 5-bromo-1,3-dichloro-2- PubChem[1]
ethoxybenzene

InChl Key N/A -

Canonical SMILES CCOC1=C(C=C(C=C1chBnCl  PubChem[1]

CAS Number Not Available -

PubChem CID 46739374 PubChem[1]

Experimental Protocols

Detailed experimental protocols for the synthesis or specific reactions involving 5-Bromo-1,3-
dichloro-2-ethoxybenzene are not readily available in public literature. However, a general
workflow for the characterization of such a novel or specialized chemical compound would
typically follow the logical steps outlined in the diagram below. This process ensures the
identity, purity, and structural integrity of the compound before its use in further research or
development.
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Logical Workflow for Compound Characterization

The following diagram illustrates a standard workflow for the synthesis and subsequent
characterization of a chemical compound like 5-Bromo-1,3-dichloro-2-ethoxybenzene.

Logical Workflow for Chemical Compound Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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